1H,3H,4H-pyrano[4,3-b]quinolin-10-amine

• IUPAC Name: 3,4-dihydro-1H-pyrano[4,3-b]quinolin-10-amine
• InChI: InChI=1S/C12H12N2O/c13-12-8-3-1-2-4-10(8)14-11-5-6-15-7-9(11)12/h1-4H,5-7H2,(H2,13,14)
• InChI Key: KMFVOFDZYJJARK-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C(C3=CC=CC=C3N=C21)N
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• CAS RN: 119738-17-9

Description

1H,3H,4H-pyrano[4,3-b]quinolin-10-amine is a chemical compound with the CAS Number: 119738-17-9. Its molecular weight is 200.24 and its IUPAC name is 3,4-dihydro-1H-pyrano[4,3-b]quinolin-10-amine. It is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for 1H,3H,4H-pyrano[4,3-b]quinolin-10-amine is 1S/C12H12N2O/c13-12-8-3-1-2-4-10(8)14-11-5-6-15-7-9(11)12/h1-4H,5-7H2,(H2,13,14). This code provides a specific textual representation of the molecule’s structure. For a detailed molecular structure analysis, it would be best to use specialized software that can interpret this InChI code.

Physical And Chemical Properties Analysis

1H,3H,4H-pyrano[4,3-b]quinolin-10-amine is a powder that is stored at room temperature. It has a melting point of 195-196 degrees Celsius.

Scientific Research Applications

Synthesis and Reactivity

The synthesis and chemical reactivity of pyranoquinoline derivatives have been a subject of interest due to their potential in creating complex molecular structures. For instance, Hoffmann et al. (2004) explored the synthesis and reactivity of a new pyranoquinoxaline derivative, demonstrating its interaction with various primary and secondary amines, which is crucial for further chemical transformations (Hoffmann et al., 2004).

Green Chemistry and Regioselective Synthesis

Poomathi et al. (2015) introduced a green and efficient approach for the regioselective synthesis of novel pyrimidine-diones and pyrazol-amines fused with quinoline scaffolds. This study highlights the importance of environmentally friendly methods in organic synthesis, using water as a solvent and p-toluene sulphonic acid as a catalyst, showcasing a significant advance in sustainable chemistry practices (Poomathi et al., 2015).

Catalysis and Polymerization

Aichhorn et al. (2015) discussed the use of tin and indium chlorides in the synthesis of quinoxalines or quinolin-8-amines from N-propargyl aniline derivatives. The study illustrates the role of main group metal Lewis acid catalysis in organic synthesis, contributing to the development of new methods for constructing heterocyclic compounds (Aichhorn et al., 2015).

Biological Activities

Research has also been conducted on the biological applications of pyranoquinoline derivatives. Zhang et al. (2008) discovered a series of N-phenyl-1H-pyrazolo[3,4-b]quinolin-4-amines as potent inducers of apoptosis, highlighting their potential in cancer therapy. These compounds showed significant activity against various cancer cell lines, demonstrating the therapeutic potential of pyranoquinoline derivatives (Zhang et al., 2008).

Antibacterial and Antimicrobial Properties

Lapa et al. (2013) investigated the antibacterial and antimycobacterial activities of 3-amino-1H-pyrazolo[3,4-b]quinolines. The study revealed significant inhibitory activity on bacterial serine/threonine protein kinases, providing insights into the potential use of these compounds in combating antibiotic-resistant infections (Lapa et al., 2013).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling. In case of inadequate ventilation, respiratory protection should be worn.

Mechanism of Action

Mode of Action

It is known that the pyranoquinoline class of compounds can interact with various enzymes and receptors in the body .

Biochemical Pathways

More research is needed to elucidate the specific pathways this compound affects .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .